![molecular formula C8H7BrO3 B010231 3-Bromophenylglyoxal hydrate CAS No. 106134-16-1](/img/structure/B10231.png)
3-Bromophenylglyoxal hydrate
Overview
Description
3-Bromophenylglyoxal hydrate is a chemical compound composed of a bromine atom attached to a phenylglyoxal molecule. It is a colorless, odorless, and water-soluble compound with a molecular weight of about 245.1 g/mol. It is used in various laboratory experiments and is known to have various biochemical and physiological effects.
Scientific Research Applications
Anticancer Applications : 3-bromopyruvate shows potential as an anticancer agent by targeting cancer cells and depleting intracellular energy, leading to tumor cell death through preferential alkylation of GAPDH and free radical generation (Ganapathy-Kanniappan et al., 2010).
Antioxidant and Enzyme Inhibition : Novel bromophenols exhibit powerful antioxidant activities and inhibitory actions against acetylcholinesterase, butyrylcholinesterase, and carbonic anhydrase enzymes, suggesting potential therapeutic applications (Öztaşkın et al., 2017).
Metabolic and Mutagenic Studies : The metabolism of bromobiphenyls in rabbits leads to the formation of mono and dihydroxylated metabolic products, with some diol formation via direct hydroxylation, and is highly mutagenic to Salmonella typhimurium TA 1538 (Kohli et al., 1978).
Chemical Synthesis : Dimethylphenacylsulfonium bromide reacts with N-nitrosoacetanilides to produce 2-bromophenylglyoxal 2-arylhydrazones, which can be converted into tetrazine via benzoylphenylnitri (Sami & Osman, 1976).
Liver Necrosis Studies : 3-methylcholanthrene (3-MC) protects against bromobenzene-induced liver necrosis by increasing the capacity to detoxify reactive epoxides and diverting bromobenzene metabolism into a nontoxic pathway (Zampaglione et al., 1973).
Heterocycles Synthesis : 2-Bromo-thienylglyoxal-2-phenylhydrazone can be used for the synthesis of various heterocycles by reacting with various hydrazones and forming various heterocycles (Abdelhamid & Shiaty, 1988).
Anticonvulsant Activity : New bishydrazones derived from 3,4-dipropyloxythiophene show promising anticonvulsant activity with less neurotoxicity compared to existing compounds (Kulandasamy et al., 2009).
Antiviral and Antitumor Agents : -glyoxals synthesized can be used as potential antiviral and antitumor agents, with applications in treating viral hepatitis and influenza (Wu, 1965).
properties
IUPAC Name |
2-(3-bromophenyl)-2-oxoacetaldehyde;hydrate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5BrO2.H2O/c9-7-3-1-2-6(4-7)8(11)5-10;/h1-5H;1H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BSHAAODAJAWMNJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Br)C(=O)C=O.O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7BrO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90555498 | |
Record name | (3-Bromophenyl)(oxo)acetaldehyde--water (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90555498 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
231.04 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
106134-16-1 | |
Record name | (3-Bromophenyl)(oxo)acetaldehyde--water (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90555498 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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